N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: N-(2-cyclopentylsulfanylethyl)-1-(dimethylsulfamoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H29N3O3S2/c1-17(2)23(20,21)18-10-5-6-13(12-18)15(19)16-9-11-22-14-7-3-4-8-14/h13-14H,3-12H2,1-2H3,(H,16,19)
• InChI Key: MJPMWFSRSSGTEW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCCC(C1)C(=O)NCCSC2CCCC2
• Molecular Formula: C15H29N3O3S2
• Molecular Weight: 363.5 g/mol

Description

N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide, also known as CP-544326, is a small molecule inhibitor that targets the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling and is considered a potential therapeutic target for the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide works by inhibiting the activity of PTP1B, a phosphatase enzyme that negatively regulates insulin signaling. By inhibiting PTP1B, this compound enhances insulin signaling and promotes glucose uptake in cells. This leads to improved glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound enhances insulin signaling and promotes glucose uptake in cells. In vivo studies in animal models have demonstrated that this compound improves glucose tolerance and insulin sensitivity. This compound has also been shown to reduce body weight and improve lipid metabolism in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide is that it is a potent and selective inhibitor of PTP1B, making it a useful tool for studying the role of this enzyme in insulin signaling and metabolic disorders. However, one limitation of this compound is that it has poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide. One area of interest is the development of more soluble analogs of this compound that can be used in a wider range of experimental settings. Another area of interest is the investigation of the long-term effects of this compound on glucose metabolism and insulin signaling in animal models. Finally, the potential therapeutic use of this compound in the treatment of type 2 diabetes and other metabolic disorders warrants further investigation.

Synthesis Methods

N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis begins with the reaction of 2-bromoethylcyclopentane with sodium sulfide to form 2-(cyclopentylthio)ethyl bromide. This intermediate is then reacted with piperidine-3-carboxylic acid to form the corresponding amide. The amide is then treated with dimethylsulfamoyl chloride to form the final product, this compound.

Scientific Research Applications

N-[2-(cyclopentylthio)ethyl]-1-[(dimethylamino)sulfonyl]-3-piperidinecarboxamide has been extensively studied for its potential therapeutic use in the treatment of type 2 diabetes and other metabolic disorders. In vitro studies have shown that this compound inhibits PTP1B activity and enhances insulin signaling, leading to improved glucose uptake in cells. In vivo studies in animal models have also demonstrated the efficacy of this compound in improving glucose tolerance and insulin sensitivity.